molecular formula C10H12N2O B8582736 3-(N-2-hydroxyethyl-N-methylamino)benzonitrile

3-(N-2-hydroxyethyl-N-methylamino)benzonitrile

Cat. No.: B8582736
M. Wt: 176.21 g/mol
InChI Key: MCZILBVOPBHNCD-UHFFFAOYSA-N
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Description

3-(N-2-hydroxyethyl-N-methylamino)benzonitrile is a useful research compound. Its molecular formula is C10H12N2O and its molecular weight is 176.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12N2O

Molecular Weight

176.21 g/mol

IUPAC Name

3-[2-hydroxyethyl(methyl)amino]benzonitrile

InChI

InChI=1S/C10H12N2O/c1-12(5-6-13)10-4-2-3-9(7-10)8-11/h2-4,7,13H,5-6H2,1H3

InChI Key

MCZILBVOPBHNCD-UHFFFAOYSA-N

Canonical SMILES

CN(CCO)C1=CC=CC(=C1)C#N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

By treating 3-fluorobenzonitrile with N-methylethanolamine under heating, 3-(N-2-hydroxyethyl-N-methylamino)benzonitrile was obtained (F: 177). This benzonitrile was treated in the same manner as in Reference Example 2 to obtain 3-(N-2-hydroxyethyl-N-methylamino)benzylamine. F: 181.
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Synthesis routes and methods II

Procedure details

3-methylaminobenzonitrile (11.36 g, 86 mmol, 1.0 eq), 2-bromoethanol (43.00 g, 344 mmol, 4.0 eq) and CaCO3 (34.40 g, 344 mmol, 4.0 eq) are added into water (150 ml) at room temperature, and the resulting mixture is refluxed with elevated temperature for 13.5 h, then cooled and filtered, and the aqueous solution is extracted with ethyl acetate (100 ml*3). The organic phases are combined, washed with water (20 ml*2), washed with saturated brine twice, dried over anhydrous sodium sulfate, and concentrated to give a light yellow oily crude product (11.55 g, crude yield: 76.2%). The crude product can be used directly in next step without purification.
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43 g
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34.4 g
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150 mL
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